Cas no 6302-65-4 (Methyl 4-Mercaptobenzoate)

• Product Name: Methyl 4-Mercaptobenzoate
• CAS No: 6302-65-4
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD01863423
• CID: 826392
• PubChem ID: 237573
• Update Time: 2025-10-30

Methyl 4-Mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Mercaptobenzoate
• 4-Mercaptomethylbenzoate
• Methyl 4-Mercaptoben
• methyl 4-sulfanylbenzoate
• 4-mercaptobenzoate
• 4-mercapto-benzoic acid methyl ester
• methyl 4-thiobenzoate
• methyl p-mercaptobenzoate
• methyl-4-sulfanylbenzoate
• AKOS015995176
• XH1243
• 4-Mercaptobenzoic acid methyl ester
• MFCD01863423
• Z56755743
• CHEMBL4563829
• WL1
• DTXSID80285272
• Benzoic acid, 4-mercapto-, methyl ester
• p-(Carbomethoxy)benzenethiol
• W12575
• Methyl4-mercaptobenzoate
• EN300-28641
• NSC-41242
• BTZOMWXSWVOOHG-UHFFFAOYSA-N
• methyl-4-mercaptobenzoate
• NSC41242
• CS-0037057
• SCHEMBL197525
• J-515612
• CL-0794
• STL220073
• 6302-65-4

• MDL： MFCD01863423
• Inchi： 1S/C8H8O2S/c1-10-8(9)6-2-4-7(11)5-3-6/h2-5,11H,1H3
• InChI Key： BTZOMWXSWVOOHG-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 168.02500
• Monoisotopic Mass: 168.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3A^2

Experimental Properties

• Density: 1.202
• Melting Point: 33-36°C
• Boiling Point: 110-113°C/0.5mm
• Flash Point: 167.9°C
• Refractive Index: 1.574
• Stability/Shelf Life: Store in Freezer, Sensitive to Oxidation
• PSA: 65.10000
• LogP: 1.76190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on Methyl 4-Mercaptobenzoate

Comprehensive Guide to Methyl 4-Mercaptobenzoate (CAS No. 6302-65-4): Properties, Applications, and Industry Insights

Methyl 4-Mercaptobenzoate (CAS No. 6302-65-4) is a specialized organic compound gaining attention in pharmaceutical, agrochemical, and material science research. This sulfur-containing ester, also known as Methyl p-mercaptobenzoate, features a unique molecular structure combining a benzoate ester with a thiol (-SH) functional group. Its chemical formula, C₈H₈O₂S, and molecular weight of 168.21 g/mol make it valuable for diverse synthetic applications.

The growing interest in thiol-containing compounds like Methyl 4-Mercaptobenzoate stems from their versatility in organic synthesis. Researchers frequently search for "Mercaptobenzoate derivatives uses" or "CAS 6302-65-4 solubility," reflecting practical concerns in laboratory applications. This compound exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water—a property profile that facilitates its use in various reaction systems.

In pharmaceutical research, Methyl 4-Mercaptobenzoate serves as a key intermediate for developing bioactive molecules. Its dual functionality allows for both nucleophilic thiol reactions and ester transformations, making it valuable for creating drug candidates with improved pharmacokinetic properties. Recent publications highlight its role in synthesizing enzyme inhibitors and targeted therapeutics, addressing current trends in precision medicine development.

The material science field has shown increasing interest in 6302-65-4 for surface modification applications. As nanotechnology advances, researchers explore "thiol-gold nanoparticle conjugation" techniques where this compound's mercapto group enables stable gold-thiolate bond formation. This application aligns with the growing demand for functionalized nanomaterials in sensors and electronic devices.

Environmental considerations surrounding sulfur-containing compounds have prompted studies on Methyl 4-Mercaptobenzoate's stability and degradation pathways. Modern analytical techniques like HPLC-MS and GC analysis help researchers address questions about "CAS 6302-65-4 storage conditions" and "Mercaptobenzoate stability," ensuring proper handling in laboratory settings.

Industrial applications of Methyl 4-Mercaptobenzoate extend to fragrance and flavor chemistry, where its aromatic thiol character contributes to unique organoleptic properties. The compound's potential in creating specialty chemicals has led to innovations in flavor enhancers and aroma compounds, particularly in high-value applications requiring precise molecular control.

Quality control aspects of 6302-65-4 remain crucial for researchers. Common queries like "Methyl 4-Mercaptobenzoate purity analysis" reflect the need for reliable characterization methods. Standard analytical protocols include 1H NMR spectroscopy, FT-IR analysis, and chromatographic purity assessment, ensuring batch-to-batch consistency for research applications.

The synthesis of Methyl p-mercaptobenzoate typically involves esterification of 4-mercaptobenzoic acid or nucleophilic substitution reactions. Recent process optimization studies focus on "green chemistry approaches" to improve yield and reduce environmental impact—a response to growing sustainability concerns in chemical manufacturing.

Emerging research explores Methyl 4-Mercaptobenzoate's potential in polymer chemistry. Its ability to participate in thiol-ene click reactions makes it valuable for creating functional polymers with tailored properties. This application addresses current material science trends toward smart materials and responsive polymer systems.

Safety considerations for handling CAS 6302-65-4 follow standard laboratory protocols for thiol compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended—information frequently sought in searches like "Methyl 4-Mercaptobenzoate safety data."

The commercial availability of Methyl 4-Mercaptobenzoate has expanded with growing research demand. Suppliers now offer various packaging options, from research-scale quantities to bulk procurement, responding to diverse user needs across academic and industrial laboratories.

Future research directions for 6302-65-4 may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's unique structural features position it well for innovations in targeted therapeutics and advanced material design, aligning with cutting-edge scientific trends.